Cas no 2171823-51-9 (ethyl 3-3-(4-amino-1-methylpiperidin-4-yl)-1,2,4-oxadiazol-5-ylpropanoate)

• Product Name: ethyl 3-3-(4-amino-1-methylpiperidin-4-yl)-1,2,4-oxadiazol-5-ylpropanoate
• CAS No: 2171823-51-9
• MF: C₁₃H₂₂N₄O₃
• MW: 282.338782787323
• CID: 6149673
• PubChem ID: 165745998
• Update Time: 2025-05-21

ethyl 3-3-(4-amino-1-methylpiperidin-4-yl)-1,2,4-oxadiazol-5-ylpropanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-3-(4-amino-1-methylpiperidin-4-yl)-1,2,4-oxadiazol-5-ylpropanoate
• EN300-1451659
• 2171823-51-9
• ethyl 3-[3-(4-amino-1-methylpiperidin-4-yl)-1,2,4-oxadiazol-5-yl]propanoate

• Inchi： 1S/C13H22N4O3/c1-3-19-11(18)5-4-10-15-12(16-20-10)13(14)6-8-17(2)9-7-13/h3-9,14H2,1-2H3
• InChI Key： KGUROYBEQUKPHX-UHFFFAOYSA-N
• SMILES： O1C(CCC(=O)OCC)=NC(C2(CCN(C)CC2)N)=N1

Computed Properties

• Exact Mass: 282.16919058g/mol
• Monoisotopic Mass: 282.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 94.5Ų

Additional information on ethyl 3-3-(4-amino-1-methylpiperidin-4-yl)-1,2,4-oxadiazol-5-ylpropanoate

Professional Introduction to Ethyl 3-3-(4-amino-1-methylpiperidin-4-yl)-1,2,4-oxadiazol-5-ylpropanoate (CAS No. 2171823-51-9)

Ethyl 3-3-(4-amino-1-methylpiperidin-4-yl)-1,2,4-oxadiazol-5-ylpropanoate, identified by its CAS number 2171823-51-9, is a compound of significant interest in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit potential biological activity, making it a valuable candidate for further investigation in medicinal chemistry.

The structural framework of Ethyl 3-3-(4-amino-1-methylpiperidin-4-yl)-1,2,4-oxadiazol-5-ylpropanoate incorporates several key pharmacophoric elements that contribute to its unique chemical and biological properties. The presence of an 1,2,4-triazole moiety and a piperidine ring system suggests potential interactions with biological targets such as enzymes and receptors. These structural features are often exploited in the design of novel therapeutic agents due to their ability to modulate biological pathways.

In recent years, there has been considerable interest in the development of small molecule inhibitors targeting various disease-related pathways. The 1,2,4-triazole core is a well-known scaffold in drug discovery, known for its versatility and ability to engage with multiple biological targets. Additionally, the< strong>piperidine moiety is frequently incorporated into drug candidates due to its role in enhancing binding affinity and selectivity.

The synthesis of Ethyl 3-3-(4-amino-1-methylpiperidin-4-yl)-1,2,4-oxadiazol-5-ylpropanoate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. The introduction of the< strong>amino-piperidine group is particularly critical, as it influences the compound's solubility and bioavailability. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to facilitate the formation of key bonds within the molecule.

The pharmacological profile of Ethyl 3-3-(4-amino-1-methylpiperidin-4-yl)-1,2,4-oaxadiazolr5 -yIpropantoate has been the subject of several preliminary studies. These investigations have revealed promising activity in vitro against various biological targets, including enzymes and receptors implicated in inflammatory and infectious diseases. The< strong>piperidine-containing moiety has been shown to enhance binding interactions with these targets, suggesting potential therapeutic applications.

In the context of current research trends, Ethyl 3-(r-(t-amino-l-methylplleridin-r-yI)-r,r-dioxadiazol-S-yIpropantoate

The development of novel pharmaceutical agents often involves a rigorous evaluation process to assess safety and efficacy. Ethyl 3-(r-(t-amino-l-methylplleridin-r-yI)-r,r-dioxadiazol-S-yIpropantoate

The compound's potential applications extend beyond traditional therapeutic areas. Emerging research suggests that Ethyl 3-(r-(t-amino-l-methylplleridin-r-yI)-r,r-dioxadiazol-S-yIpropantoate

The future direction of research on Ethyl 3-(r-(t-amino-l-methylplleridin-r-yI)-r,r-dioxadiazol-S-yIpropantoate

In conclusion, Ethyl 3-(r-(t-amino-l-methylplleridin-r-yI)-r,r-dioxadiazol-S-yIpropantoate